ethyl 4-[(2-bromo-4-chlorophenoxy)acetyl]-1-piperazinecarboxylate

• IUPAC Name: ethyl 4-[2-(2-bromo-4-chlorophenoxy)acetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C15H18BrClN2O4/c1-2-22-15(21)19-7-5-18(6-8-19)14(20)10-23-13-4-3-11(17)9-12(13)16/h3-4,9H,2,5-8,10H2,1H3
• InChI Key: KYWBOEXRCRMBAG-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C15H18BrClN2O4
• Molecular Weight: 405.67 g/mol

Description

Ethyl 4-[(2-bromo-4-chlorophenoxy)acetyl]-1-piperazinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It is commonly referred to as "BCPP" and has been shown to have a variety of biochemical and physiological effects.

Scientific Research Applications

BCPP has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have activity as a dopamine D2 receptor antagonist, which makes it a potential candidate for the treatment of neurological disorders such as schizophrenia and Parkinson's disease. BCPP has also been studied for its potential use as a tool compound for studying the role of dopamine receptors in various physiological processes.

Mechanism of Action

The mechanism of action of BCPP is thought to involve its activity as a dopamine D2 receptor antagonist. By binding to dopamine receptors, BCPP can block the activity of dopamine, which is a neurotransmitter that plays a key role in a variety of physiological processes. This mechanism of action is thought to underlie the potential therapeutic effects of BCPP in neurological disorders.
Biochemical and Physiological Effects:
BCPP has been shown to have a variety of biochemical and physiological effects. In addition to its activity as a dopamine D2 receptor antagonist, BCPP has been shown to have activity as a sigma-1 receptor agonist. This activity may contribute to the potential therapeutic effects of BCPP in neurological disorders. BCPP has also been shown to have effects on the levels of other neurotransmitters, including serotonin and norepinephrine.

Advantages and Limitations for Lab Experiments

One advantage of using BCPP in lab experiments is its well-established synthesis method. BCPP is also relatively stable and can be stored for extended periods of time. However, one limitation of using BCPP in lab experiments is its potential toxicity. BCPP has been shown to have cytotoxic effects in some cell lines, which may limit its use in certain types of experiments.

Future Directions

There are several potential future directions for research on BCPP. One area of interest is its potential use as a therapeutic agent for neurological disorders. Further studies are needed to fully understand the mechanism of action of BCPP and its potential therapeutic effects. Another area of interest is the development of new analogs of BCPP with improved activity and reduced toxicity. Finally, BCPP may be useful as a tool compound for studying the role of dopamine receptors in various physiological processes.